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Compound of Interest

Compound Name: GSK931145

Cat. No.: B10773678 Get Quote

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel

and minimizing environmental impact. This guide provides detailed, step-by-step procedures

for the safe handling and disposal of the research compound GSK931145, including its

radiolabeled form, [11C]GSK931145. As no specific Safety Data Sheet (SDS) for GSK931145
is publicly available, a conservative approach, treating the compound as potentially hazardous,

is recommended. Researchers must always consult and adhere to their institution's specific

Environmental Health and Safety (EHS) guidelines.

I. Initial Hazard Assessment and Waste Segregation
Before beginning any work that will generate waste, it is crucial to establish a waste disposal

plan. All waste materials containing GSK931145, whether in solid or liquid form, should be

considered chemical waste.

Key Principles:

Assume Hazardous: In the absence of a specific SDS, treat GSK931145 as a hazardous

chemical.

Segregate Waste Streams: Never mix different types of waste. Keep GSK931145 waste

separate from other chemical waste unless explicitly permitted by your institution's EHS

department.
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Radiolabeled vs. Non-Radiolabeled: Maintain strict separation between waste containing the

non-radiolabeled compound and the radiolabeled [11C]GSK931145, as their disposal

protocols differ significantly.

II. Disposal of Non-Radiolabeled GSK931145
Solid and liquid waste containing non-radiolabeled GSK931145 should be disposed of as

chemical waste through your institution's hazardous waste management program.

Step-by-Step Protocol:

Containment:

Collect all waste (e.g., unused compound, contaminated consumables like pipette tips,

gloves, and paper towels) in a dedicated, chemically resistant, and leak-proof container.

Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"GSK931145," and an approximate concentration and volume.

Include the name of the principal investigator and the date the waste was first added to the

container.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be a secondary containment bin to catch any potential leaks.

Disposal Request:

Once the container is full or the project is complete, arrange for waste pickup through your

institution's EHS department. Do not pour any GSK931145 waste down the drain or place

it in the regular trash.[1][2][3]
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III. Disposal of Radiolabeled [11C]GSK931145
The disposal of radiolabeled compounds is highly regulated.[4] Due to the short half-life of

Carbon-11 (approximately 20.3 minutes), the standard procedure is "decay-in-storage."[5]

Step-by-Step Protocol:

Containment:

Collect all waste contaminated with [11C]GSK931145 in a designated radioactive waste

container.

The container must be appropriately shielded (e.g., with lead) to protect laboratory

personnel from radiation exposure.

Labeling:

Label the container with the universal radiation symbol, the radioisotope ([11C]), the

chemical name ([11C]GSK931145), the date, and the initial activity level.

Decay-in-Storage:

Store the container in a designated and secure radioactive materials storage area.

The waste must be stored for a minimum of 10 half-lives to allow the radioactivity to decay

to background levels. For Carbon-11, this is approximately 203 minutes (about 3.5 hours).

To be conservative, a longer storage period (e.g., 24 hours) is often practiced.

Verification:

After the storage period, use a suitable radiation survey meter (e.g., a Geiger-Müller

counter) to monitor the exterior of the waste container.

The radiation level must be indistinguishable from the natural background radiation.

Final Disposal:

Once confirmed to be at background levels, the waste is no longer considered radioactive.
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Deface or remove all radioactive labels and symbols from the container.

The remaining chemical waste (now containing only non-radioactive GSK931145) must

then be disposed of following the procedures for non-radiolabeled chemical waste as

described in Section II.

Data Presentation: Waste Stream Disposal Summary
The following table summarizes the proper disposal routes for different types of waste

generated during work with GSK931145.

Waste Stream Description Proper Disposal Route

Non-Radiolabeled GSK931145

Unused solid compound,

solutions, contaminated

labware (gloves, tips).

Collect in a labeled, sealed

container. Arrange for pickup

by Environmental Health &

Safety (EHS) as chemical

waste.

[11C]GSK931145 Waste
All materials contaminated with

the radiolabeled compound.

Collect in a shielded, labeled

radioactive waste container.

Store for decay (minimum 10

half-lives). After decay

verification, dispose of as

chemical waste via EHS.[4]

Empty Stock Containers

Original containers of

GSK931145 that are now

empty.

Triple-rinse with a suitable

solvent. Collect the rinsate as

chemical waste. Deface the

original label and dispose of

the empty container in the

regular trash or glass

recycling, as per institutional

policy.[6][7]

Experimental Protocols & Visualizations
Disposal Workflow for GSK931145
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The following diagram illustrates the decision-making process for the proper disposal of

GSK931145 waste in a laboratory setting.

GSK931145 Disposal Workflow

GSK931145 Disposal Workflow

GSK931145 Disposal Workflow

GSK931145 Disposal Workflow

GSK931145 Disposal Workflow

Waste Generated
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Is the waste
radiolabeled with 11C?

1. Collect in Shielded,
Labeled Radioactive

Waste Container

  Yes

Collect in Sealed,
Labeled Chemical
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No  

2. Store for Decay
(min. 10 half-lives)

3. Survey Waste with
Radiation Meter

Is radiation at
background level?

No, continue storage  
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Radioactive Labels
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Click to download full resolution via product page

Caption: Decision workflow for the disposal of GSK931145 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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